Cas no 1396635-41-8 (3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea)

• Product Name: 3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea
• CAS No: 1396635-41-8
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 5405694
• Update Time: 2025-05-20

3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(2-phenoxyethyl)-1-(thiophen-3-ylmethyl)urea
• 3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea

• Inchi： 1S/C17H20N2O2S/c20-17(18-9-10-21-16-4-2-1-3-5-16)19(15-6-7-15)12-14-8-11-22-13-14/h1-5,8,11,13,15H,6-7,9-10,12H2,(H,18,20)
• InChI Key： FQNJYTBMTLAESQ-UHFFFAOYSA-N
• SMILES： N(C1CC1)(CC1C=CSC=1)C(NCCOC1=CC=CC=C1)=O

Additional information on 3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea

Introduction to 3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea (CAS No. 1396635-41-8)

3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea, identified by its CAS number 1396635-41-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this molecule, particularly the presence of a cyclopropyl group, a phenoxyethyl moiety, and a thiophen-3-yl substituent, contribute to its unique chemical and biological properties.

The cyclopropyl group is known for its ability to enhance the metabolic stability of molecules, a crucial factor in drug design. Its rigid three-membered ring structure can also influence the conformational flexibility of the molecule, potentially affecting its binding affinity to biological targets. The phenoxyethyl chain introduces a hydrophobic region that can interact favorably with lipid-rich environments, such as cell membranes, thereby facilitating cellular uptake. Additionally, the thiophen-3-yl substituent is a common feature in many bioactive compounds, known for its ability to modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in the development of urea-based compounds due to their broad spectrum of biological activities. Urea derivatives are particularly noted for their role as kinase inhibitors, which are essential in the treatment of various cancers and inflammatory diseases. The compound 3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea is no exception and has been the focus of several studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in disease pathogenesis. By disrupting these interactions, small molecule inhibitors can offer therapeutic benefits. Preliminary studies have suggested that 3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea may interfere with key PPIs involved in cancer progression and inflammation. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The synthesis and characterization of this compound have been reported in several scientific publications. The synthetic route involves multiple steps, including the formation of the urea core through condensation reactions and subsequent functionalization with the cyclopropyl, phenoxyethyl, and thiophen-3-yl groups. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular structure and dynamics, which are essential for understanding its biological behavior.

Evaluation of the pharmacokinetic properties of 3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea has revealed promising characteristics that make it a candidate for further development. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for systemic administration. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, although further safety assessments are necessary before human trials can begin.

The potential therapeutic applications of 3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea are broad and span multiple disease areas. In oncology, it has shown promise as an anti-proliferative agent capable of inhibiting tumor growth by targeting key signaling pathways involved in cancer cell survival and proliferation. In addition to cancer treatment, this compound may also find utility in managing inflammatory diseases by modulating immune responses through interaction with specific PPIs.

In conclusion, 3-cyclopropyl-1-(2-phenoxyethyl)-3-[(thiophen-3-yl)methyl]urea (CAS No. 1396635-41-8) is a structurally complex and biologically active molecule with significant potential in pharmaceutical applications. Its unique combination of structural features makes it an attractive candidate for further research into novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing drug discovery efforts across various disease areas.